molecular formula C10H16N2O2 B8683058 1-((6-Aminopyridin-2-YL)methoxy)-2-methylpropan-2-OL

1-((6-Aminopyridin-2-YL)methoxy)-2-methylpropan-2-OL

Cat. No.: B8683058
M. Wt: 196.25 g/mol
InChI Key: IWWBLUSBDUTMBH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-((6-Aminopyridin-2-YL)methoxy)-2-methylpropan-2-OL is a useful research compound. Its molecular formula is C10H16N2O2 and its molecular weight is 196.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H16N2O2

Molecular Weight

196.25 g/mol

IUPAC Name

1-[(6-aminopyridin-2-yl)methoxy]-2-methylpropan-2-ol

InChI

InChI=1S/C10H16N2O2/c1-10(2,13)7-14-6-8-4-3-5-9(11)12-8/h3-5,13H,6-7H2,1-2H3,(H2,11,12)

InChI Key

IWWBLUSBDUTMBH-UHFFFAOYSA-N

Canonical SMILES

CC(C)(COCC1=NC(=CC=C1)N)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of benzyl {6-[(2-hydroxy-2-methylpropoxy)methyl]pyridin-2-yl}carbamate (368 mg, 1.11 mmol) in methanol (11 mL) was added palladium on carbon (10% w/w, 119 mg, 1.11 mmol). A hydrogen balloon was fitted on top of the flask and the flask was evacuated and then backfilled with hydrogen. The reaction mixture was stirred at room temperature for 1 hour. The reaction mixture was filtered through CELITE, and the CELITE was washed with methanol. The filtrate was concentrated under reduced pressure. The residue was purified by silica gel chromatography (0-12% methanol/DCM, linear gradient) to afford 1-[(6-aminopyridin-2-yl)methoxy]-2-methylpropan-2-ol. MS ESI calc'd. for C10H17N2O2 [M+H]+ 197. found 197. 1H NMR (500 MHz, CDCl3) δ 7.42 (t, J=7.8 Hz, 1H), 6.69 (d, J=7.3 Hz, 1H), 6.39 (d, J=8.2 Hz, 1H), 4.53 (s, 2H), 4.49 (s, 1H), 3.41 (s, 2H), 1.23 (s, 6H).
Name
benzyl {6-[(2-hydroxy-2-methylpropoxy)methyl]pyridin-2-yl}carbamate
Quantity
368 mg
Type
reactant
Reaction Step One
Quantity
11 mL
Type
solvent
Reaction Step One
Quantity
119 mg
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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